Cas no 54685-83-5 (b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl)-)

• Product Name: b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl)-
• CAS No: 54685-83-5
• MF: C₈H₁₅NO₅
• MW: 205.208402872086
• CID: 5601912
• PubChem ID: 21868184
• Update Time: 2025-08-05

b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl)-
• 3,3'-((2-hydroxyethyl)azanediyl)dipropanoic acid
• 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid
• SCHEMBL563771
• N-(2-hydroxyethyl)iminodipropionic acid
• 54685-83-5
• G71188
• 3-[(2-CARBOXYETHYL)(2-HYDROXYETHYL)AMINO]PROPANOIC ACID
• 4-Azaheptanedioic acid, 4-(2-hydroxyethyl)-

• Inchi： 1S/C8H15NO5/c10-6-5-9(3-1-7(11)12)4-2-8(13)14/h10H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： OINWUNFJHGRRPU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN(CCC(O)=O)CCO

Computed Properties

• Exact Mass: 205.09502258g/mol
• Monoisotopic Mass: 205.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 98.1Ų

Additional information on b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl)-

Professional Introduction to b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl) (CAS No. 54685-83-5)

b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl), with the CAS number 54685-83-5, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural properties, exhibits potential applications in various scientific domains, particularly in the synthesis of novel biomaterials and pharmaceutical intermediates. Its molecular structure, featuring both carboxyethyl and hydroxyethyl functional groups, makes it a versatile building block for more complex molecules.

The compound's significance is further underscored by its role in the development of advanced biochemical systems. Researchers have been exploring its utility in creating novel enzymes and enzyme mimics, which are critical for applications in biocatalysis and industrial processes. The presence of both acidic and basic functional groups in its structure allows it to act as a chelating agent, facilitating the binding of metal ions in catalytic processes. This property is particularly valuable in the context of metal-organic frameworks (MOFs) and coordination chemistry, where precise control over metal ion interactions is essential.

In recent years, there has been a surge in interest regarding the use of b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl) in drug discovery and development. Its structural motif is reminiscent of natural amino acids, which suggests potential applications in designing bioactive molecules with therapeutic properties. For instance, researchers have investigated its incorporation into peptide-based drugs to enhance stability and bioavailability. The compound's ability to form stable hydrogen bonds with other biomolecules also makes it a promising candidate for drug delivery systems, where precise molecular interactions are crucial for targeted therapy.

The synthesis of b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl) presents an interesting challenge due to its complex functional groups. Advanced synthetic methodologies, such as organometallic chemistry and flow chemistry, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of production but also allow for the introduction of additional functional groups, expanding the compound's utility in synthetic chemistry. The growing body of literature on this compound highlights its potential as a key intermediate in the synthesis of more complex molecules.

One of the most exciting areas of research involving b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl) is its application in materials science. The compound's ability to form stable polymers and copolymers has led to the development of novel materials with unique properties. These materials have potential applications in coatings, adhesives, and even biodegradable plastics. The incorporation of this compound into polymer matrices can enhance mechanical strength and thermal stability, making it an attractive candidate for high-performance materials.

The biomedical applications of b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl) are also noteworthy. Studies have shown that derivatives of this compound can exhibit antimicrobial properties, making them useful in developing new antibiotics and antiseptics. Additionally, its ability to interact with biological molecules suggests potential roles in drug design and targeted therapy. Researchers are exploring its use as a scaffold for designing small-molecule drugs that can selectively target disease-causing agents without harming healthy cells.

The environmental impact of using b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl) is another important consideration. Unlike some traditional chemical intermediates that may have harmful environmental effects, this compound is biodegradable and does not pose significant ecological risks. Its use in green chemistry initiatives aligns with global efforts to develop sustainable chemical processes that minimize environmental impact while maintaining high performance standards.

In conclusion, b-Alanine, N-(2-carboxyethyl)-N-(2-hydroxyethyl) (CAS No. 54685-83-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural properties make it a valuable tool in synthetic chemistry, materials science, and biomedical research. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.